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Compound of Interest

Compound Name: Solvent blue 35

Cat. No.: B077152 Get Quote

An In-depth Technical Guide to Solvent Blue 35

This technical guide provides a comprehensive overview of Solvent Blue 35 (CAS No. 17354-

14-2), a synthetic anthraquinone dye. It is intended for researchers, scientists, and

professionals who require detailed technical information on its chemical and physical

properties, synthesis, and applications. Also known by names such as Sudan Blue II and Oil

Blue 35, this dye is notable for its vibrant blue color and solubility in nonpolar solvents.

Core Chemical and Physical Properties
Solvent Blue 35 is structurally classified as an anthraquinone dye, characterized by a 1,4-

bis(butylamino)anthracene-9,10-dione core.[1][2] This structure imparts its characteristic blue

color and its solubility in hydrocarbons, oils, fats, and waxes.[3][4] It is a dark blue powder in its

solid form and is insoluble in water.[3]

Data Summary
The following tables summarize the key identifiers and physicochemical properties of Solvent
Blue 35.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 17354-14-2

IUPAC Name 1,4-bis(butylamino)anthracene-9,10-dione

Molecular Formula C₂₂H₂₆N₂O₂

Synonyms
Sudan Blue II, Oil Blue 35, C.I. 61554,

Transparent Blue 2N

Canonical SMILES
CCCCNC1=C2C(=C(C=C1)NCCCC)C(=O)C3=

CC=CC=C3C2=O

InChIKey OCQDPIXQTSYZJL-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value

Molecular Weight 350.45 g/mol

Appearance Dark blue powder

Melting Point 120-125 °C

Solubility
Insoluble in water; Soluble in organic solvents,

oils, fats

UV-Vis λmax 652 nm, 604 nm

Heat Resistance Up to 280-300 °C in some polymers

Light Fastness Grade 6-7 (on a scale of 1-8)

Molecular Structure
The molecular structure of Solvent Blue 35 is based on the anthraquinone framework. Two

butylamino groups are substituted at the 1 and 4 positions of the anthraquinone core.
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Figure 1: 2D molecular structure of Solvent Blue 35. Source: PubChem CID 3766139.

Experimental Protocols
Synthesis of Solvent Blue 35
The primary manufacturing method for Solvent Blue 35 is the condensation reaction between

1,4-dihydroxyanthraquinone (Quinizarine) and n-butylamine. Several variations of this protocol

exist, aiming to improve yield and simplify the process. Below is a generalized experimental

protocol based on published methods.

Objective: To synthesize 1,4-bis(butylamino)anthracene-9,10-dione (Solvent Blue 35).

Materials:

1,4-dihydroxyanthraquinone (Quinizarine)

n-butylamine

Aromatic acid (e.g., benzoic acid, as a catalyst)

Water (as a solvent)

Reaction kettle with stirring and reflux capabilities
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Filtration apparatus

Drying oven

Procedure:

Charging the Reactor: At ambient temperature, charge the reaction kettle sequentially with

1,4-dihydroxyanthraquinone, n-butylamine, the aromatic acid catalyst, and water. A typical

mass ratio is 1 part 1,4-dihydroxyanthraquinone to 1.43-1.71 parts n-butylamine and 3.33-

5.71 parts water. The catalyst is added at approximately 1.43% of the mass of the 1,4-

dihydroxyanthraquinone.

Reaction: Begin stirring the mixture and heat the reactor to a temperature of 75-85 °C.

Incubation: Maintain this temperature for 2-4 hours under reflux to allow the condensation

reaction to proceed to completion.

Cooling and Filtration: After the reaction period, cool the mixture to below 40 °C. Filter the

resulting precipitate to separate the crude product from the reaction medium.

Washing: Wash the filtered product with hot water to remove unreacted n-butylamine,

catalyst, and other water-soluble impurities.

Drying: Dry the washed product in an oven to obtain the final Solvent Blue 35 product as a

dark blue powder.

This method avoids the use of reducing agents like hydrosulfite and caustic soda, offering a

simpler and more environmentally friendly process with high yield.

Applications in Research and Science
While Solvent Blue 35 is predominantly an industrial colorant for plastics, inks, and fuels, its

strong lipophilic nature makes it useful in laboratory settings. Its primary scientific application is

in microscopy as a lysochrome (fat-soluble dye) for staining neutral lipids, such as triglycerides,

in frozen tissue sections.

Logical and Experimental Workflows
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Synthesis Workflow Diagram
The following diagram illustrates the key stages in the synthesis of Solvent Blue 35 as

described in the experimental protocol.
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1. Reactor Charging

2. Reaction

3. Product Isolation & Purification
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- 1,4-dihydroxyanthraquinone

- n-butylamine
- Aromatic Acid (Catalyst)

- Water

Heat to 75-85°C
with stirring

Start Process

Hold under reflux
for 2-4 hours

Cool to <40°C

Reaction Complete

Filter precipitate

Wash with hot water

Dry product

product

Final Product:
Solvent Blue 35

Click to download full resolution via product page

Caption: A workflow diagram illustrating the synthesis of Solvent Blue 35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

2. C.I. Solvent Blue 35 | C22H26N2O2 | CID 3766139 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. worlddyevariety.com [worlddyevariety.com]

4. Background of Solvent Blue 35 - Knowledge - Sinoever International Co.,Ltd
[dyestuffscn.com]

To cite this document: BenchChem. [Solvent Blue 35 CAS number and molecular structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077152#solvent-blue-35-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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